Cas no 1448052-43-4 (1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one)

• Product Name: 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one
• CAS No: 1448052-43-4
• MF: C₁₉H₂₁BrN₂O₂S
• MW: 421.351242780685
• CID: 5366174
• Update Time: 2025-08-02

1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-3-phenylsulfanylpropan-1-one
• 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one

• Inchi： 1S/C19H21BrN2O2S/c20-17-7-4-11-21-19(17)24-15-8-12-22(13-9-15)18(23)10-14-25-16-5-2-1-3-6-16/h1-7,11,15H,8-10,12-14H2
• InChI Key： NZFYHWFAWKERIA-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Br)CC1)(=O)CCSC1=CC=CC=C1

Additional information on 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one

Comprehensive Overview of 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one (CAS No. 1448052-43-4)

The compound 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one, identified by its CAS No. 1448052-43-4, is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. Its unique combination of a piperidine core, bromopyridine moiety, and phenylsulfanyl group makes it a versatile intermediate for pharmaceutical research. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for highly functionalized heterocyclic compounds like 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one has surged due to their relevance in developing novel therapeutics. The bromopyridine segment, for instance, is a critical pharmacophore in many FDA-approved drugs, highlighting its importance in modern medicinal chemistry. This compound’s CAS No. 1448052-43-4 is frequently searched in academic and industrial databases, reflecting its growing prominence in synthetic pathways and bioactive molecule design.

One of the key reasons for the interest in this compound is its potential role in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance, researchers are exploring piperidine derivatives and sulfur-containing compounds as potential solutions. The phenylsulfanyl group in this molecule, for example, could enhance binding affinity to biological targets, making it a candidate for further investigation in antimicrobial and anti-inflammatory applications.

From a synthetic chemistry perspective, the 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one structure offers multiple sites for functionalization. This flexibility allows chemists to tailor the molecule for specific applications, such as kinase inhibitors or GPCR modulators. The CAS No. 1448052-43-4 is often associated with patents and scholarly articles discussing innovative synthetic routes, underscoring its value in industrial and academic research.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The piperidine scaffold is a common feature in many CNS-active drugs, and the incorporation of a bromopyridine moiety could enhance blood-brain barrier permeability. This makes CAS No. 1448052-43-4 a compelling subject for neuroscientific research, particularly in the context of neurodegenerative diseases like Alzheimer’s and Parkinson’s.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are exploring sustainable synthetic methods to produce 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one with minimal waste and energy consumption. The CAS No. 1448052-43-4 is increasingly referenced in studies focusing on catalysis and solvent-free reactions, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

In conclusion, 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one (CAS No. 1448052-43-4) represents a multifaceted compound with broad applications in drug discovery, synthetic chemistry, and environmental science. Its structural complexity and functional diversity make it a valuable asset for researchers tackling some of today’s most pressing scientific challenges. As the demand for innovative therapeutic agents grows, this compound is poised to play a pivotal role in shaping the future of pharmaceutical and chemical research.